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Compound of Interest

Compound Name: Tetraphenylgermane

Cat. No.: B086223 Get Quote

An In-depth Technical Guide to the Health and Safety Handling of Tetraphenylgermane

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for the handling of

tetraphenylgermane (CAS No. 1048-05-1). It is intended for use by professionals in research

and development environments. All personnel handling this substance should be adequately

trained and familiar with the information contained herein.

Chemical and Physical Properties
Tetraphenylgermane is a white to off-white crystalline solid.[1][2] It is stable under normal

conditions and soluble in organic solvents but not in water.[2][3]

Property Value Source

Molecular Formula C24H20Ge [1][4][5]

Molecular Weight 381.06 g/mol [5][6][7]

Melting Point 230-235 °C [6][8][9]

Appearance
White to off-white crystalline

solid
[1][7]

Purity ≥ 95.5% (HPLC) [1][2]
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Hazard Identification and Classification
Tetraphenylgermane is classified as a hazardous substance. The following table summarizes

its GHS hazard classifications.

Hazard Class GHS Classification Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[5]

[6][7][10][8][11]

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin[5][11]

Skin Irritation Category 2
H315: Causes skin irritation[4]

[5][11]

Eye Irritation Category 2A
H319: Causes serious eye

irritation[4][5][11]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[5][11]

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory tract

irritation)

H335: May cause respiratory

irritation[5][6][10][11]

Signal Word: Warning[4][6][7][10][12]

Hazard Pictogram:

alt text

Experimental Protocols for Toxicological
Assessment
While specific toxicological studies for tetraphenylgermane are not publicly available, the

hazard classifications listed above are typically determined using standardized OECD

(Organisation for Economic Co-operation and Development) test guidelines. The following are

detailed methodologies for the key experiments relevant to the hazards of

tetraphenylgermane.
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Acute Oral Toxicity (OECD Guideline 420, 423, or 425)
Objective: To determine the acute oral toxicity of a substance.

Methodology (Up-and-Down Procedure - OECD 425):

Test Animals: Typically, female rats are used. Animals are fasted prior to dosing.[12][13][14]

[15]

Dosing: The test substance is administered in a single oral dose via gavage.[12][13][15]

Procedure: A single animal is dosed at a level just below the estimated LD50. If the animal

survives, the next animal is dosed at a higher level. If it dies, the next is dosed at a lower

level. Dosing is typically done at 48-hour intervals.[13][14]

Observations: Animals are observed for mortality, clinical signs of toxicity (such as changes

in posture, respiration, and behavior), and body weight changes for up to 14 days.[11][13]

Endpoint: The LD50 (median lethal dose) is calculated using the maximum likelihood

method.[13]

Acute Dermal Irritation/Corrosion (OECD Guideline 404)
Objective: To assess the potential of a substance to cause skin irritation or corrosion.

Methodology:

Test Animals: Albino rabbits are the preferred species.[3][16]

Application: A single dose of 0.5 g of the solid substance (moistened to ensure good skin

contact) is applied to a small area of shaved skin (approximately 6 cm²).[1][3] The area is

then covered with a semi-occlusive dressing.[1] The untreated skin of the animal serves as a

control.[1][3][9][16]

Exposure: The exposure period is typically 4 hours.[3][9]

Observations: The skin is examined for signs of erythema (redness) and edema (swelling) at

specified intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.[3] Observations may
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continue for up to 14 days to assess the reversibility of the effects.[3][9]

Scoring: The severity of the skin reactions is graded according to a standardized scoring

system.[9]

Acute Eye Irritation/Corrosion (OECD Guideline 405)
Objective: To determine the potential of a substance to cause eye irritation or corrosion.

Methodology:

Test Animals: Albino rabbits are typically used.[17]

Application: A single dose of the test substance (typically 0.1 mL or 0.1 g) is instilled into the

conjunctival sac of one eye.[17][18] The other eye remains untreated and serves as a

control.[5][17][19]

Procedure: The eyelids are gently held together for about one second after application to

prevent loss of the substance.[5][19] The eye is not washed out for at least 24 hours unless

immediate corrosive effects are observed.[5][19]

Observations: The eyes are examined for lesions of the cornea, iris, and conjunctiva at 1, 24,

48, and 72 hours after application.[17] The observation period can be extended to assess the

reversibility of any effects.[5]

Scoring: The degree of eye irritation is scored based on the observed lesions.

Handling and Safety Precautions
Engineering Controls

Use in a well-ventilated area.[10][11]

Provide local exhaust ventilation to minimize dust exposure.[4]

Emergency eye wash fountains and safety showers should be readily available in the

immediate vicinity of any potential exposure.[4][10]

Personal Protective Equipment (PPE)
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Protection Type Recommendation

Eye/Face Protection
Wear chemical safety goggles. Contact lenses

should not be worn.[4]

Skin Protection
Wear suitable protective clothing to prevent skin

contact.[4]

Hand Protection Use neoprene or nitrile rubber gloves.[4]

Respiratory Protection
If inhalation of dust is possible, use a NIOSH-

certified dust and mist respirator.[4]

Hygiene Measures
Wash hands thoroughly after handling.[4][11]

Do not eat, drink, or smoke when using this product.[4][11]

Wash contaminated clothing before reuse.[4][10]

First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Seek medical attention.

[11]

Skin Contact

Immediately wash off with plenty of soap and

water while removing all contaminated clothing

and shoes.[11] If skin irritation occurs, get

medical advice/attention.[4]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes.[4]

[11] Seek immediate medical attention.[11]

Ingestion

Rinse mouth with water. Do not induce vomiting.

[10] Never give anything by mouth to an

unconscious person.[4][10] Seek medical

attention.[4][11]

Accidental Release and Fire-Fighting Measures
Accidental Release

Personal Precautions: Evacuate unnecessary personnel. Wear appropriate protective

equipment as described in Section 4.2. Avoid breathing dust.[4]

Containment and Cleaning: Sweep or shovel spills into an appropriate container for disposal.

[4] Avoid dust formation.[4]

Environmental Precautions: Prevent entry into sewers and public waters.[4]

Fire-Fighting
Suitable Extinguishing Media: Water spray, foam, carbon dioxide, or dry chemical.[4]

Specific Hazards: Irritating fumes and organic acid vapors may develop when the material is

exposed to elevated temperatures or open flame.[4]
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Fire-Fighting Instructions: Exercise caution when fighting any chemical fire. Use water spray

to cool exposed surfaces.[4] Firefighters should wear self-contained breathing apparatus and

full protective gear.[4]

Storage and Disposal
Storage: Keep the container tightly closed and store in a dry, cool, and well-ventilated place.

[4][11]

Incompatible Materials: Strong oxidizing agents and strong acids.[4]

Disposal: Dispose of contents and container in accordance with local, regional, national, and

international regulations.

Visualized Workflows and Relationships

Hazard Identification

First Aid Response

H302: Harmful if swallowed

Ingestion:
Rinse mouth, get medical attention.

H312: Harmful in contact with skin

Skin Contact:
Wash with soap and water.

H315: Causes skin irritation H319: Causes serious eye irritation

Eye Contact:
Rinse with water for 15 mins, get medical attention.

H332: Harmful if inhaled

Inhalation:
Move to fresh air, get medical attention.

H335: May cause respiratory irritation

Click to download full resolution via product page

Caption: Hazard and First Aid Response Flowchart for Tetraphenylgermane.
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Spill Occurs

Evacuate Unnecessary Personnel

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain Spill
(Prevent entry to sewers/waterways)

Clean Up
(Sweep/shovel into container)

Dispose of Waste
(Follow regulations)

Decontaminate Area and Equipment

Click to download full resolution via product page

Caption: Accidental Spill Response Workflow for Tetraphenylgermane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b086223?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086223?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

